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Compound of Interest

Compound Name: Azido-PEG2-NHS ester

Cat. No.: B605824 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Click chemistry, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and

strain-promoted azide-alkyne cycloaddition (SPAAC), has become an invaluable tool for

bioconjugation.[1][2] These reactions are known for their high efficiency, specificity, and

biocompatibility. Azido-PEG2-NHS ester is a heterobifunctional crosslinker that facilitates the

introduction of an azide group onto proteins, antibodies, and other amine-containing

biomolecules.[3][4] The molecule consists of three key parts: an N-hydroxysuccinimide (NHS)

ester for covalent linkage to primary amines, a hydrophilic di-polyethylene glycol (PEG2)

spacer to enhance solubility, and a terminal azide group for subsequent click chemistry

reactions.[4][5]

This document provides detailed protocols for labeling biomolecules with Azido-PEG2-NHS
ester and their subsequent conjugation using both CuAAC and SPAAC methodologies.

Data Presentation
Quantitative data for the reagent and reaction conditions are summarized below.

Table 1: Physicochemical Properties of Azido-PEG2-NHS ester
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Property Value Reference

Molecular Weight 300.3 g/mol [4]

CAS Number 1312309-64-0 [4]

Purity ≥98% [4][6]

Formula C₁₁H₁₆N₄O₆ [4]

Solubility Soluble in DMSO, DMF, DCM [4][6]

| Storage | Store at -20°C, protect from moisture |[7][8][9] |

Table 2: Recommended Reaction Conditions for NHS Ester Labeling of Proteins
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Parameter
Recommended
Range

Notes Reference

Protein

Concentration
1-10 mg/mL

Higher
concentrations
improve labeling
efficiency.

[10][11]

Molar Excess of

Linker
10- to 50-fold

The optimal ratio

should be determined

empirically. A 20-fold

excess is a common

starting point.

[7][10][12]

Reaction Buffer
Amine-free (e.g., PBS,

HEPES)

Buffers containing

primary amines (e.g.,

Tris, glycine) will

compete with the

reaction.

[8][13]

pH 7.2 - 8.5

A balance between

amine reactivity and

NHS ester hydrolysis.

Hydrolysis increases

at higher pH.

[11][14]

Temperature
Room Temperature or

4°C

Incubation at 4°C can

be extended for

sensitive proteins.

[11]

| Reaction Time | 30 - 60 minutes at RT; 2-4 hours at 4°C | Optimal time may need to be

determined empirically. |[7][8] |

Experimental Workflows and Diagrams
The overall process involves an initial amine labeling step followed by a bioorthogonal click

chemistry reaction.
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Step 1: Amine Labeling

Step 2: Click Chemistry Conjugation

Prepare Protein Solution
(1-10 mg/mL in amine-free buffer, pH 7.2-8.5)

Incubate
(30-60 min at RT or 2-4h at 4°C)

Prepare Azido-PEG2-NHS Ester
(10 mM stock in anhydrous DMSO/DMF)

Quench Reaction
(Optional, e.g., Tris buffer)

Purification 1
(Dialysis / SEC to remove excess linker)

Azide-Labeled Protein

Proceed to Click Chemistry

Click Reaction
(CuAAC or SPAAC conditions)

Add Alkyne Payload

Purification 2
(Dialysis / SEC to remove excess reactants)

Final Characterized Conjugate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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